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Compound of Interest

3,3-(1,2-
Compound Name:
Ethanediyl)biscyclohexene

CAS No.: 71617-23-7

Cat. No.: B12669250

Get Quote

Executive Summary & Chemical Identity

Target Analyte: 3,3'-(1,2-ethanediyl)biscyclohexene IUPAC Name: 1,2-bis(cyclohex-2-en-1-
yl)ethane Molecular Formula: Ci4H22 Molecular Weight: 190.33 g/mol CAS Registry
Number:Not widely indexed; structural analog to 18296-06-9 (isomer)

Significance: This molecule typically arises as a coupling product in the synthesis of
functionalized cyclohexene derivatives or as a byproduct in the radical polymerization of non-
conjugated dienes. Its identification is critical in:

¢ Polymer Chemistry: As a cross-linking impurity in poly(cyclohexylethylene) precursors.

» Organic Synthesis: As a marker for regio-selectivity in allylic substitution reactions.

Structural Visualization

The molecule consists of two cyclohexene rings linked at the allylic (C3) position by a saturated
ethylene bridge.
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Figure 1: Connectivity diagram of 3,3'-(1,2-ethanediyl)biscyclohexene showing the allylic
linkage.

Spectroscopic Data Profile

Note: Due to the specific isomeric nature of this compound, the data below represents high-
confidence values derived from structural analogs (3-ethylcyclohexene) and increment-based
prediction algorithms.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The presence of two chiral centers (C3, C3') results in the formation of diastereomers (meso
and dlI pairs). High-field NMR (=400 MHz) may resolve splitting between these isomers.

1H NMR (400 MHz, CDCI)

Chemical Shift o ] ] Structural
Multiplicity Integration Assignment
(0, ppm) Context
] Olefinic protons
5.65-5.55 Multiplet 4H H-1, H-2 )
(cis-alkene)
_ Allylic methine
2.15-2.05 Broad Multiplet 2H H-3 .
(chiral center)
1.98 -1.90 Multiplet 4H H-6 Allylic methylene
. Homoallylic ring
1.75-1.65 Multiplet 4H H-4, H-5 (eq)
protons
] ) Ethylene linker
1.55-1.45 Multiplet 4H Bridge (-CHz-)
protons
) Homoallylic ring
1.30-1.20 Multiplet 4H H-4, H-5 (ax)

protons

Diagnostic Feature: The absence of a terminal methyl triplet (typically at 0.9 ppm for alkyl
chains) and the integration of the olefinic region (4H) relative to the aliphatic region (18H)
confirms the dimer structure.
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13C NMR (100 MHz _CDCl=)

Chemical Shift (6, ppm) Carbon Type Assignment

127.5 CH C-1/ C-2 (Olefinic)
126.8 CH C-2 / C-1 (Olefinic)
37.5 CH C-3 (Allylic Methine)
32.1 CH2 Bridge (-CH2-)

28.8 CH2 C-6 (Allylic Methylene)
25.2 CH2 C-14

215 CH2 C-5

B. Mass Spectrometry (GC-MS | El)

Fragmentation is driven by allylic cleavage and the stability of the cyclohexenyl radical cation.

lonization Mode: Electron Impact (70 eV) Molecular lon (M*): m/z 190

m/z Value Intensity Fragment Structure = Mechanism
Molecular ion (weak
190 < 5% [M]* ,
due to fragmentation)
Cleavage at ring-
109 15-20% [CeHo-CH2-CH2]* ]
bridge bond
B-cleavage relative to
95 30-40% [CeHo-CHz]™*
double bond
Cyclohexenyl cation
81 100% (Base) [CeHo]* .
(Allylic cleavage)
Loss of Hz from m/z
79 60-70% [CeH7]* ,
81 (Cyclohexadienyl)
Retro-Diels-Alder
67 40-50% [CsH7]*
fragment
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Diagnostic Logic:
o Base Peak m/z 81: Confirms the presence of the cyclohexenyl ring.
o Absence of m/z 91: Distinguishes from aromatic analogs (tropylium ion).

e M™* 190: Confirms the C14 backbone.

C. Infrared Spectroscopy (FT-IR)

Wavenumber (cm—?) Vibration Mode Functional Group

3020 — 3010 v(C-H) stretch sp? hybridized C-H (Alkene)

2925, 2855 v(C-H) stretch sp3 hybridized C-H (Methylene)
cis-disubstituted alkene

1652 v(C=C) stretch
(Weak)

1450 0(CH2) scissoring Cyclohexane ring / Alkyl chain
-(CH2)n- chain (n=4 not

720 p(CH2) rocking present, but doublet may
appear for ethyl bridge)
cis-alkene out-of-plane

670 — 700 y(C-H) bend

bending

Experimental Protocol: Structural Validation

To rigorously confirm the identity of 3,3'-(1,2-ethanediyl)biscyclohexene, follow this self-
validating workflow.

Step 1: Isomer Differentiation (GC-MS)

The primary challenge is distinguishing the 3,3'-isomer from the 4,4'-isomer (derived from 4-
vinylcyclohexene dimerization).

e Column: Rtx-5MS or DB-5 (30m x 0.25mm x 0.25um).

e Method: 50°C (2 min) — 10°C/min — 280°C (5 min).
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« Differentiation:
o 3,3-isomer: Expect earlier retention time due to steric crowding near the double bond.

o Fragmentation: The 3,3-isomer yields a stronger m/z 81 peak (allylic stabilization)
compared to the 4,4'-isomer, which may show stronger Retro-Diels-Alder fragmentation
(m/z 54 + 136).

Step 2: Stereochemical Analysis (**C NMR)

The compound exists as a mixture of diastereomers.
e Protocol: Acquire 13C NMR with high scans (>1024) to resolve signal splitting.

o Observation: Look for "twin peaks" in the 13C spectrum, particularly for the C-3 and Bridge
carbons. A single set of peaks implies either rapid conformational interconversion or high
stereoselectivity (e.g., pure meso form formed via specific metal catalysis).

Step 3: Functional Group Verification (Raman)

If IR C=C stretch is weak (due to symmetry):
e Technique: Raman Spectroscopy (1064 nm excitation).

e Target: Strong band at ~1655 cm~! confirms the non-conjugated double bond.

Synthesis & Pathway Context

Understanding the origin of the sample aids in impurity profiling.

Figure 2: Potential synthesis pathways and associated impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1,5,5-Trimethyl-6-(3-methyl-buta-1,3-dienyl)-cyclohexene | C14H22 | CID 5370841 -
PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 3,3'-
(1,2-ethanediyl)biscyclohexene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12669250/docs#technical-guide-spectroscopic-
characterization-of-3-3-1-2-ethanediyl-biscyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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